Retraction: [TEATNM] and [TEATCM] as novel catalysts for the synthesis of pyridine-3,5-dicarbonitriles via anomeric-based oxidation
New Journal of Chemistry Pub Date: 2022-09-13 DOI: 10.1039/D2NJ90130G
Abstract
Retraction of ‘[TEATNM] and [TEATCM] as novel catalysts for the synthesis of pyridine-3,5-dicarbonitriles via anomeric-based oxidation’ by Saeed Baghery et al., New J. Chem., 2017, 41, 9276–9290, https://doi.org/10.1039/C7NJ01934C.
Recommended Literature
- [1] Inside front cover
- [2] Bioinspired coating of TiO2 nanoparticles with antimicrobial polymers by Cu(0)-LRP: grafting to vs. grafting from†
- [3] Ultrasonic-assisted fabrication of F-MOFs: morphology and types of pillar-dependent sensing performance to phenolic NAC detection†
- [4] Contents list
- [5] The nature of the action of dyeing
- [6] Front cover
- [7] Proton transfer aiding phase transitions in oxalic acid dihydrate under pressure
- [8] Front cover
- [9] Contents and Chemical Biology
- [10] Fabrication of dual-functional electrodes using oxygen vacancy abundant NiCo2O4 nanosheets for advanced hybrid supercapacitors and Zn-ion batteries†
![New Journal of Chemistry](https://scimg.chem960.com/usr/1/NJ046007.jpg)
Journal Name:New Journal of Chemistry
Research Products
-
CAS no.: 10383-90-1
-
CAS no.: 149669-53-4
-
CAS no.: 177966-61-9